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Compound of Interest

Compound Name: ABC99

Cat. No.: B15622051

ABC99 is a critical non-receptor tyrosine kinase that functions as a key component of the B-cell
receptor (BCR) signaling pathway.[1][2][3][4] This pathway is essential for the development,
activation, proliferation, and survival of B-lymphocytes.[2][5][6] Dysregulation of the BCR
signaling cascade, often involving the hyperactivation of ABC99, is a hallmark of various B-cell
malignancies, including chronic lymphocytic leukemia (CLL) and mantle cell ymphoma (MCL).
[5][7] Consequently, inhibiting the kinase activity of ABC99 presents a compelling therapeutic
strategy to disrupt the survival and proliferation of malignant B-cells.[1][8]

Upon antigen binding to the BCR, a signaling cascade is initiated, leading to the activation of
ABC99. Activated ABC99 then phosphorylates downstream substrates, including
phospholipase C gamma 2 (PLCy2), which in turn triggers signaling cascades involving nuclear
factor-kB (NF-kB) and other pathways crucial for B-cell survival and proliferation.[6][9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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